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Compound of Interest

Compound Name: Sgc-cbp30

Proper management and disposal of chemical probes are paramount to ensuring laboratory
safety and environmental protection. This guide provides essential logistical and safety
information for researchers, scientists, and drug development professionals working with SGC-
CBP30, a potent inhibitor of the CREB-binding protein (CBP) and p300 bromodomains.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Hazard Identification and Safety Precautions

Before handling SGC-CBP30, it is crucial to understand its potential hazards. While one Safety
Data Sheet (SDS) classifies the compound as not hazardous under the Globally Harmonized
System (GHS)[1], another indicates potential long-term adverse effects on aquatic life[2]. Due
to this conflicting information, it is prudent to handle SGC-CBP30 with care, assuming it may
pose environmental risks.

Key Precautionary Measures:

e Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses, and chemical-resistant gloves.

o Environmental Protection: Avoid release to the environment[2]. Prevent the chemical from
entering sewers or surface and ground water[2].
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e Engineering Controls: Handle the solid compound and prepare solutions in a well-ventilated
area or a chemical fume hood to minimize inhalation exposure.

GHS Hazard
o Code Statement Source
Classification
Hazardous to the H413: May cause long
aguatic environment Aquatic Chronic 4 lasting harmful effects  [2]
— Chronic Hazard to aquatic life.

Precautionary ]
Avoid release to the
Statement P273 ] [2]
) environment.
(Prevention)

Dispose of

contents/container in

Precautionary accordance with
i P501 ) ] [2]
Statement (Disposal) local/regional/national/
international
regulations.

Chemical Profile and Storage

Proper storage is essential for maintaining the stability and integrity of SGC-CBP30, as well as
for preventing accidental release.

Physical and Chemical Properties:

Appearance: Crystalline solid[3][4].

CAS Number: 1613695-14-9[2][4].

Molecular Formula: C28H33CIN4O3[3][4].

Molecular Weight: 509.0 g/mol [3][4].

Storage and Stability:
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Form

Storage
Temperature

Stability Recommendations

Solid (as supplied)

-20°C

Store away from direct
light; use of a
desiccant is

> 4 years
recommended for

long-term storage[3]

[4].

Stock Solution (in
DMSO)

-20°C

Aliquot into working
volumes to avoid

1 month
repeated freeze-thaw

cycles[3][5].

Stock Solution (in

solvent)

-80°C

Aliquot into working
volumes to avoid

1 year
repeated freeze-thaw

cycles[5].

Solubility Data:

Solvent Maximum Concentration
DMSO ~19 mM or 10 mg/mL|[3][4]
Ethanol ~9.8 mM or 5 mg/mL[3][4]
DMF 15 mg/mL[4]

DMF:PBS (pH 7.2) (1:5)

0.1 mg/mL[4]

Step-by-Step Disposal Procedures

Chemical waste must be collected and disposed of through your institution's Environmental

Health and Safety (EHS) department or equivalent hazardous waste program[6][7]. Never

dispose of SGC-CBP30 or its solutions down the drain or in the regular trash[6][8].
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Properly segregate waste into distinct, compatible categories to ensure safe handling and
disposal.

e Solid Waste: Unused or expired SGC-CBP30 powder, and any labware heavily contaminated
with the solid (e.g., weigh boats, spatulas).

e Liquid Waste: Unused stock solutions (e.g., in DMSO or ethanol), and agueous media from
cell culture experiments containing SGC-CBP30.

o Contaminated Sharps: Needles, syringes, or blades that have come into contact with SGC-
CBP30.

o Contaminated Labware (Non-Sharps): Pipette tips, centrifuge tubes, flasks, and gloves with
incidental contamination.

Use appropriate, designated containers for each waste stream.
e For Solid and Liquid Waste:

o Select a sturdy, leak-proof container that is chemically compatible with the waste (e.g., a
high-density polyethylene bottle for liquids).

o Affix a completed hazardous waste label provided by your EHS department.

o Clearly list all chemical constituents by their full names and estimate their percentages
(e.g., "SGC-CBP30, <1%", "DMSO, 99%"). Do not use abbreviations[6].

o Keep the container securely sealed at all times, except when adding waste[6][9].

o Store the waste container in a designated satellite accumulation area (SAA) within the lab,
inside secondary containment (such as a plastic tub) to catch any potential leaks[6][9].

o For Contaminated Sharps:
o Place all contaminated sharps directly into a designated, puncture-proof sharps container.

o Label the container as "Chemical Sharps Waste" and list "SGC-CBP30" as a contaminant.
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e For Contaminated Labware (Non-Sharps):

o Collect items like gloves and pipette tips in a durable, clear plastic bag lining a designated
solid waste pail[7].

o Once full, seal the bag and label it clearly as "Hazardous Waste: Chemically Contaminated
Labware" and list SGC-CBP30.

Empty SGC-CBP30 vials or bottles must also be managed as hazardous waste.
e Thoroughly empty the container of all contents[7].
» Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

o Collect all three rinsate washes as hazardous liquid waste and add it to your designated
liquid waste container[6][7].

» Deface the original manufacturer's label to prevent confusion[7].

e Dispose of the triple-rinsed container as instructed by your EHS office; some institutions may
allow disposal as non-hazardous glass or plastic waste after this procedure.

Once a waste container is full or has reached its accumulation time limit (e.g., 6 months),
contact your institution's EHS department to request a waste pickup[7]. Do not allow hazardous
waste to accumulate in the lab indefinitely.

SGC-CBP30 Mechanism of Action Workflow

SGC-CBP30 functions by competitively binding to the bromodomains of the transcriptional co-
activators CBP and p300. This action prevents these proteins from recognizing and binding to
acetylated lysine residues on histones and other proteins, thereby inhibiting downstream gene
transcription.
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Caption: Mechanism of SGC-CBP30 inhibiting CBP/p300-mediated gene transcription.

Disclaimer: This document provides general guidance. Researchers must always consult their
institution's specific Chemical Hygiene Plan and EHS department for local policies and
regulatory requirements regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612240#sgc-cbp30-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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